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Compound of Interest

Compound Name: 2,4,6-Trimethylbenzylamine

Cat. No.: B1348386 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information for 2,4,6-
trimethylbenzylamine (CAS No. 40393-99-5), a key intermediate in various chemical

syntheses. The following sections detail its hazardous properties, handling procedures, and

emergency response protocols to ensure its safe use in a laboratory and research

environment.

Section 1: Chemical Identification and Physical
Properties

Identifier Value

Chemical Name 2,4,6-Trimethylbenzylamine

Synonyms
(2,4,6-trimethylphenyl)methanamine,

Mesitylmethanamine

CAS Number 40393-99-5[1]

Molecular Formula C₁₀H₁₅N[1]

Molecular Weight 149.23 g/mol [1]

Appearance Solid
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Section 2: Hazard Identification and Classification
2,4,6-Trimethylbenzylamine is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are summarized in the table below.

Hazard Class GHS Category Hazard Statement

Acute Toxicity (Oral) Category 3 H301: Toxic if swallowed[1][2]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[1][2]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][2]

GHS Pictograms:

alt text

alt text

Signal Word:Danger[2]

Section 3: Toxicological Data
While specific quantitative toxicological data (LD50/LC50) for 2,4,6-trimethylbenzylamine is

not readily available in the searched literature, the GHS classification of Acute Toxicity

Category 3 (Oral) indicates a high degree of toxicity if ingested. For comparison, related

aromatic amines can exhibit significant toxicity. It is imperative to handle this compound with

the assumption of high toxicity via all routes of exposure.

Section 4: Experimental Protocols for Hazard
Evaluation
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The hazard classifications are typically determined through standardized experimental

protocols, such as those established by the Organisation for Economic Co-operation and

Development (OECD).

Acute Oral Toxicity (as per OECD Test Guideline 423): This test involves the administration of

the substance to animals in a stepwise procedure to determine the dose at which mortality

occurs. Observations for signs of toxicity are made over a 14-day period.

Dermal Irritation (as per OECD Test Guideline 404): This test assesses the potential of a

substance to cause skin irritation. A small amount of the substance is applied to the shaved

skin of an animal, and the site is observed for signs of erythema (redness) and edema

(swelling) over a period of up to 14 days.

Eye Irritation (as per OECD Test Guideline 405): This test evaluates the potential for a

substance to cause eye damage. A small amount of the substance is instilled into the eye of an

animal, and the eye is observed for effects on the cornea, iris, and conjunctiva at specific

intervals.

Section 5: Safe Handling and Storage
Handling:

Use only in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves

(e.g., nitrile), safety goggles, and a lab coat.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.
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Keep away from incompatible materials such as strong oxidizing agents and acids. As an

amine, it can undergo exothermic reactions with acids.

Section 6: Emergency Procedures
First-Aid Measures:

If Swallowed: Immediately call a POISON CENTER or doctor/physician. Rinse mouth. Do

NOT induce vomiting.

If on Skin: Remove immediately all contaminated clothing. Rinse skin with water/shower. If

skin irritation occurs, get medical advice/attention.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor/physician.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Emits toxic fumes under fire conditions, including nitrogen oxides and

carbon oxides.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures:

Evacuate personnel from the area.

Ensure adequate ventilation.

Wear appropriate personal protective equipment (see Section 5).
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Absorb the spill with inert material (e.g., sand, vermiculite) and place it in a suitable, labeled

container for disposal.

Wash the spill area thoroughly with soap and water.

Section 7: Logical Workflow for Spill Management
The following diagram illustrates a logical workflow for responding to a spill of 2,4,6-
trimethylbenzylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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